Cas no 1903172-03-1 (3,4-difluoro-N-(2-{2-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl}ethyl)benzamide)

• Product Name: 3,4-difluoro-N-(2-{2-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl}ethyl)benzamide
• CAS No: 1903172-03-1
• MF: C₁₆H₁₃F₂N₃O₂S
• MW: 349.355129003525
• CID: 6295843
• PubChem ID: 92129570
• Update Time: 2025-10-11

3,4-difluoro-N-(2-{2-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-N-(2-{2-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl}ethyl)benzamide
• 1903172-03-1
• F6524-6019
• 3,4-difluoro-N-(2-(2-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)benzamide
• 3,4-difluoro-N-(2-{2-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)benzamide
• 3,4-difluoro-N-[2-(2-methyl-4-oxothieno[2,3-d]pyrimidin-3-yl)ethyl]benzamide
• AKOS025390667

• Inchi： 1S/C16H13F2N3O2S/c1-9-20-15-11(4-7-24-15)16(23)21(9)6-5-19-14(22)10-2-3-12(17)13(18)8-10/h2-4,7-8H,5-6H2,1H3,(H,19,22)
• InChI Key： SBPGZVBRGQHWQM-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1N=C(C)N(C2=O)CCNC(C1C=CC(=C(C=1)F)F)=O

Computed Properties

• Exact Mass: 349.06965416g/mol
• Monoisotopic Mass: 349.06965416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 90Ų

Additional information on 3,4-difluoro-N-(2-{2-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl}ethyl)benzamide

Introduction to 3,4-difluoro-N-(2-{2-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)benzamide and Its Significance in Modern Pharmaceutical Research

The compound with the CAS no. 1903172-03-1, specifically 3,4-difluoro-N-(2-{2-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)benzamide, represents a fascinating subject of study in the realm of pharmaceutical chemistry. This molecule, characterized by its intricate structure and functional groups, has garnered attention due to its potential applications in drug discovery and development. The presence of difluoro and thieno[2,3-d]pyrimidine moieties suggests a high degree of molecular complexity, which often correlates with unique biological activities.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds for their therapeutic potential. Among these, thienopyrimidines have emerged as a privileged scaffold in medicinal chemistry, exhibiting a wide range of biological activities. The CAS no. 1903172-03-1 compound is no exception, as it combines the structural features of benzamide and thienopyrimidine derivatives, which are known for their pharmacological properties. Specifically, the benzamide moiety is often associated with analgesic and anti-inflammatory effects, while thienopyrimidines have shown promise in anticancer and antiviral applications.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for the development of novel therapeutics. The difluoro substitution pattern is particularly noteworthy, as fluorine atoms can significantly influence the pharmacokinetic and pharmacodynamic properties of a drug molecule. For instance, fluorine atoms can enhance metabolic stability, improve binding affinity to biological targets, and modulate lipophilicity. These attributes make fluorinated compounds highly desirable in modern drug design.

Recent studies have highlighted the importance of thienopyrimidine derivatives in addressing unmet medical needs. A notable example is their role in targeting kinases and other enzymes involved in cancer progression. The CAS no. 1903172-03-1 compound incorporates a thieno[2,3-d]pyrimidine core, which has been extensively studied for its ability to inhibit various kinases. This structural motif is part of a larger class of molecules that have demonstrated preclinical efficacy in models of solid tumors and hematological malignancies. The ethyl chain extending from the benzamide group further adds to the molecule's complexity, potentially allowing for fine-tuning of its biological activity through structural modifications.

The synthesis and characterization of this compound involve sophisticated chemical methodologies that are critical for ensuring its purity and stability. Advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to confirm its molecular structure. These analytical methods are essential for understanding the compound's behavior under various conditions and for guiding further optimization efforts.

From a computational chemistry perspective, molecular modeling studies have been instrumental in predicting the binding interactions of this compound with biological targets. By leveraging computational tools such as molecular dynamics (MD) simulations and docking algorithms, researchers can gain insights into how the molecule interacts with proteins and nucleic acids. This information is invaluable for designing analogs with enhanced potency and selectivity.

The therapeutic potential of 3,4-difluoro-N-(2-{2-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)benzamide extends beyond oncology. Emerging evidence suggests that this compound may also exhibit antimicrobial properties against resistant strains of bacteria. The unique combination of functional groups makes it a versatile scaffold that can be modified to target different disease pathways. For instance, alterations to the benzamide moiety could enhance its ability to interact with bacterial enzymes involved in cell wall synthesis or DNA replication.

In conclusion,CAS no. 1903172-03-1 represents a promising candidate for further exploration in pharmaceutical research. Its complex structure and diverse functional groups position it as a valuable tool for developing novel therapeutics across multiple therapeutic areas. As our understanding of molecular interactions continues to evolve,thienopyrimidine derivatives like this one will play an increasingly important role in addressing some of the most challenging medical conditions facing society today.